Cas no 1996967-07-7 (3-(2-Chloro-6-fluorophenyl)-4-fluorobenzaldehyde)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-4-fluorobenzaldehyde
• CAS No: 1996967-07-7
• MF: C₁₃H₇ClF₂O
• MW: 252.643889665604
• MDL: MFCD31601925
• CID: 5608052
• PubChem ID: 165487979
• Update Time: 2025-05-24

3-(2-Chloro-6-fluorophenyl)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-842035
• 1996967-07-7
• 3-(2-chloro-6-fluorophenyl)-4-fluorobenzaldehyde
• 3-(2-Chloro-6-fluorophenyl)-4-fluorobenzaldehyde

• MDL： MFCD31601925
• Inchi： 1S/C13H7ClF2O/c14-10-2-1-3-12(16)13(10)9-6-8(7-17)4-5-11(9)15/h1-7H
• InChI Key： HGSMVRHZJLSRHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=C(C=O)C=1)F)F

Computed Properties

• Exact Mass: 252.0153489g/mol
• Monoisotopic Mass: 252.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-Chloro-6-fluorophenyl)-4-fluorobenzaldehyde

3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde: A Comprehensive Overview

The compound 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde, also known by its CAS number 1996967-07-7, is a highly specialized aromatic aldehyde with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a 2-chloro-6-fluorophenyl group and a fluorine atom at the para position. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde in drug design and development. The chlorine and fluorine atoms act as electron-withdrawing groups, which can influence the reactivity and selectivity of the molecule in various chemical reactions. For instance, researchers have explored the use of this compound as a building block in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, offering new insights into its potential as an intermediate in drug discovery.

In addition to its role in drug design, 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde has shown promise in materials science. The compound's electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in computational chemistry have allowed scientists to model the electronic structure of this compound, revealing its potential for use in organic photovoltaic devices. These findings underscore the importance of understanding the relationship between molecular structure and functionality in designing next-generation materials.

The synthesis of 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde involves a multi-step process that typically begins with the preparation of intermediates such as 2-chloro-6-fluoroaniline or related compounds. One common approach is through Friedel-Crafts alkylation or acylation reactions, followed by oxidation to introduce the aldehyde group. The optimization of reaction conditions, including temperature, solvent selection, and catalyst usage, has been a focus of recent research efforts to improve yield and purity. These studies have not only enhanced our understanding of the reaction mechanisms but also provided valuable insights into scaling up production for industrial applications.

Another area where 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde has garnered attention is its role in catalytic processes. The compound's ability to act as a ligand or catalyst support has been explored in homogeneous catalysis, particularly in transition-metal-catalyzed reactions. Recent experiments have demonstrated its effectiveness in facilitating cross-coupling reactions, such as Suzuki-Miyaura couplings, under mild conditions. This highlights its potential as a versatile tool in organic synthesis, enabling the construction of complex molecular architectures with high efficiency.

From an environmental perspective, understanding the fate and behavior of 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde in various ecosystems is crucial for assessing its safety and sustainability. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through mechanisms involving oxidative cleavage and hydrolysis. These findings are essential for developing strategies to minimize environmental impact during production and disposal.

In conclusion, 3-(2-Chloro-6-Fluorophenyl)-4-Fluorobenzaldehyde represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and computational modeling continue to unfold, we can expect further discoveries that will expand our understanding of this compound's potential. By leveraging cutting-edge research findings and adhering to best practices in sustainability and safety, we can unlock new opportunities for innovation with 3-(2-Chloro-6-fluoro phenyl)-4-fluoro benzaldehyde.